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Compound of Interest
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2'-O-methylcytidine 5'-

monophosphate

CAS No.: 18422-43-0

Cat. No.: B1180778

Get Quote

Executive Summary & Mechanism of Action
2'-O-methylcytidine (2'-OMe-C) is a critical nucleoside modification in the medicinal chemist’s

toolkit. Unlike first-generation phosphorothioate (PS) DNA, which suffers from low affinity and

immune stimulation, 2'-OMe-C introduces a methyl group at the 2' position of the ribose sugar.

Core Mechanistic Advantages
Conformational Locking (C3'-endo): The bulky 2'-O-methyl group forces the furanose ring

into a C3'-endo (North) pucker. This mimics RNA structure, pre-organizing the ASO to form

thermodynamically stable A-form helices with target mRNA.

Impact: Increases melting temperature (

) by 0.5°C – 0.7°C per modification compared to DNA.

Nuclease Resistance: The modification sterically hinders nucleophilic attack by

endonucleases, significantly extending serum half-life.
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Immune Evasion (The "Stealth" Effect): Unmodified RNA and PS-DNA can trigger Toll-like

Receptors (TLR7/8), causing flu-like symptoms. 2'-OMe modifications act as potent

antagonists to TLR7, effectively "masking" the ASO from the innate immune system.

Structural Logic: Gapmer vs. Steric Blocker
The placement of 2'-OMe-C dictates the therapeutic mechanism.

Gapmer (Knockdown): 2'-OMe-C is placed in the "wings" to increase affinity and stability. A

central "gap" of unmodified DNA is preserved to recruit RNase H1, which cleaves the target

mRNA.

Steric Blocker (Splice Switching): The entire sequence is modified (fully 2'-OMe). This

prevents RNase H recruitment (which requires a DNA:RNA hybrid) and physically blocks

spliceosomes or translational machinery.

Gapmer Design (Knockdown)

Steric Blocker (Splice Switching)

Target mRNA

5' Wing
(2'-OMe)

Central Gap
(DNA)

3' Wing
(2'-OMe)

RNase H1
RecruitmentDNA:RNA Hybrid

Cleavage & Degradation

Fully Modified Sequence
(All 2'-OMe)

Spliceosome
Blockade

High Affinity Binding

Exon Skipping / Inclusion

Figure 1: Mechanistic divergence based on 2'-OMe-C placement architecture.
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Design Strategy: The "5-10-5" Rule
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For gene knockdown applications, the industry standard is the 5-10-5 Gapmer.

Region Length Chemistry Function

5' Wing 5 nt
2'-OMe RNA + PS

Backbone

Increases affinity (

), protects against 5'-

exonucleases.

Gap 10 nt DNA + PS Backbone

Substrate for RNase

H1.[1] Must be at least

8-10 nt long.

3' Wing 5 nt
2'-OMe RNA + PS

Backbone

Protects against 3'-

exonucleases,

prevents immune

recognition.

Critical Design Check:

Cytosine Methylation: Use 5-methylcytosine (5-mC) instead of standard cytosine in the DNA

gap if

needs boosting, but 2'-OMe-C in the wings is usually sufficient.

PS Backbone: Phosphorothioate linkages should generally be used throughout to maximize

serum stability, though they slightly lower

. The 2'-OMe modification compensates for this loss.

Protocol: Solid-Phase Synthesis of 2'-OMe ASOs
Objective: Synthesize a high-purity 2'-OMe modified oligonucleotide using phosphoramidite

chemistry.

Reagents:

2'-OMe-C Phosphoramidite: (Usually
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-acetyl or

-benzoyl protected).

Activator: 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI).

Support: CPG (Controlled Pore Glass) or Polystyrene, typically 500Å or 1000Å pore size.

Step-by-Step Workflow
Coupling Cycle Optimization:

Note: The 2'-OMe group adds steric bulk. Standard DNA coupling times are insufficient.

Action: Increase coupling time from 2 minutes (DNA) to 6–10 minutes for 2'-OMe

phosphoramidites.

Concentration: Maintain phosphoramidite concentration at 0.1 M or slightly higher (0.12 M)

to drive reaction to completion.

Oxidation (Sulfurization):

If a Phosphorothioate (PS) backbone is required, replace the standard Iodine oxidation

step with a sulfurizing reagent (e.g., PADS or DDTT) after every coupling step.

Contact Time: 3–5 minutes.

Capping:

Standard Acetic Anhydride/N-Methylimidazole capping is effective. This prevents deletion

sequences (n-1) from propagating.

Cleavage & Deprotection (The Critical Step):

Warning: RNA-like bases can be sensitive.[2][3][4][5][6] However, 2'-OMe is robust

compared to canonical RNA (2'-OH).

Reagent: AMA (Ammonium Hydroxide / 40% Aqueous Methylamine, 1:1 v/v).
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Condition: Heat at 65°C for 15 minutes.

Why AMA? It is significantly faster than standard Ammonium Hydroxide (which requires 8-

16 hours). 2'-OMe-C is compatible with AMA rapid deprotection.

Alternative: If the sequence contains highly sensitive dyes (e.g., Cyanine), use UltraMild

deprotection (0.05 M Potassium Carbonate in Methanol, 4 hrs @ RT).[6]

Purification:

DMT-ON: Synthesize with the final 5' Dimethoxytrityl (DMT) group attached.

RP-HPLC: Use a C18 column. The hydrophobic DMT group allows separation of full-

length product from truncated failure sequences.

Desalting: Remove salts via Gel Filtration (Sephadex G-25) or Ethanol Precipitation.
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Figure 2: Optimized Solid-Phase Synthesis Cycle for 2'-OMe ASOs.
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Validation Protocol: Stability & Affinity
Objective: Verify that the 2'-OMe modification has achieved the desired physicochemical

properties.
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A. Thermal Melting ( ) Analysis
Purpose: Confirm binding affinity.

Protocol:

Prepare 1.0 µM ASO and 1.0 µM complementary RNA target in buffer (10 mM Phosphate,

100 mM NaCl, pH 7.0).

Heat to 95°C for 5 mins to denature, then cool slowly to anneal.

Ramp temperature from 20°C to 90°C at 0.5°C/min while monitoring UV absorbance at

260 nm.

Success Criteria: The 2'-OMe ASO should exhibit a

approximately 0.5–2.0°C higher per modified residue compared to the unmodified DNA
control.

B. Serum Stability Assay[7]
Purpose: Confirm nuclease resistance.

Protocol:

Incubate 5 µM ASO in 50% active Fetal Bovine Serum (FBS) at 37°C.

Take aliquots at T=0, 1, 4, 8, 24, and 48 hours.

Quench aliquots immediately with Proteinase K and EDTA.

Analyze via PAGE (Polyacrylamide Gel Electrophoresis) or LC-MS.

Success Criteria: >80% full-length product remaining at 24 hours (compared to <10% for

unmodified DNA).
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Issue Probable Cause Corrective Action

Low Coupling Yield
Steric hindrance of 2'-OMe

group.

Extend coupling time to 10

mins; ensure amidite water

content is <30 ppm.

Incomplete Deprotection
Acetyl/Benzoyl groups on

Cytosine.

Ensure AMA is fresh; verify

temperature (65°C) is

maintained.

Precipitation in Buffer
High hydrophobicity of PS/2'-

OMe.

Avoid potassium salts if

possible (can precipitate SDS);

use Sodium Phosphate

buffers.

High Immunostimulation Contamination or poor design.

Verify 2'-OMe placement; 2'-

OMe at the 5'-end is most

effective at suppressing TLR7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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